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Compound of Interest

1,2-Dichloro-1,1,3,3,3-
Compound Name:
pentafluoropropane

Cat. No.: B1293494

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known isomers of
dichloropentafluoropropane (CsHCIzFs). The document details their physical and chemical
properties, synthesis methodologies, and analytical protocols, presenting a valuable resource
for professionals in research, science, and drug development.

Introduction to Dichloropentafluoropropane Isomers

Dichloropentafluoropropane is a hydrochlorofluorocarbon (HCFC) that exists as multiple
structural isomers. These compounds have been utilized primarily as cleaning agents and
solvents, particularly as replacements for chlorofluorocarbons (CFCs) that are being phased
out due to their ozone-depleting properties.[1][2] The arrangement of the chlorine and fluorine
atoms on the three-carbon propane backbone gives rise to several isomers, each with distinct
physical, chemical, and toxicological characteristics. The most commercially significant isomers
are 3,3-dichloro-1,1,1,2,2-pentafluoropropane (HCFC-225ca) and 1,3-dichloro-1,1,2,2,3-
pentafluoropropane (HCFC-225cb).[3]

Structural Isomers of Dichloropentafluoropropane

There are nine potential structural isomers of dichloropentafluoropropane. The structural
differences between these isomers are illustrated in the diagrams below, generated using the
DOT language.
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Figure 1: Structure of 1,1-dichloro-2,2,3,3,3-pentafluoropropane (HCFC-225aa).

Figure 2: Structure of 1,1-dichloro-1,2,2,3,3-pentafluoropropane (HCFC-225cc).

Figure 3: Structure of 1,1-dichloro-1,2,3,3,3-pentafluoropropane (HCFC-225eb).

Figure 4: Structure of 1,2-dichloro-1,1,3,3,3-pentafluoropropane (HCFC-225da).

Figure 5: Structure of 1,3-dichloro-1,1,2,2,3-pentafluoropropane (HCFC-225ch).

Figure 6: Structure of 2,2-dichloro-1,1,1,3,3-pentafluoropropane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 3/3 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1293494?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293494?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

